Cas no 55910-09-3 (Cyclohexaneacetic acid,propyl ester)

55910-09-3 structure
Product name:Cyclohexaneacetic acid,propyl ester
Cyclohexaneacetic acid,propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexaneacetic acid,propyl ester
- propyl cyclohexaneacetate
- Cyclohexan-essigsaeure-propylester
- cyclohexyl-acetic acid propyl ester
- Cyclohexyl-essigsaeure-propylester
- Einecs 259-891-1
- propylcyclohexylacetate
- AKOS008949072
- propyl cyclohexyl acetate
- DTXSID00971327
- Cyclohexaneacetic acid, propyl ester
- AI3-33547
- SCHEMBL3116769
- NS00054098
- 55910-09-3
- propyl cyclohexylacetate
-
- Inchi: InChI=1S/C11H20O2/c1-2-8-13-11(12)9-10-6-4-3-5-7-10/h10H,2-9H2,1H3
- InChI Key: QZQLNUYDNNRPMA-UHFFFAOYSA-N
- SMILES: CCCOC(=O)CC1CCCCC1
Computed Properties
- Exact Mass: 184.14600
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 3.7
Experimental Properties
- PSA: 26.30000
- LogP: 2.91000
Cyclohexaneacetic acid,propyl ester Security Information
- Hazard Category Code: 45-46-23/24/25-36/37/38
- Safety Instruction: 53-23-26-36/37/39-45
-
Hazardous Material Identification:
55910-09-3 (Cyclohexaneacetic acid,propyl ester) Related Products
- 14352-61-5(Methylcyclohexaneacetate)
- 5870-68-8(Ethyl 3-Methylvalerate)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 106-27-4(Isopentyl butyrate)
- 1341-38-4(6-Methylheptyl palmitate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 109-19-3(Butyl 3-methylbutanoate)
- 2035-99-6(Isopentyl octanoate)
- 557-00-6(propyl isovalerate)
- 659-70-1(Isopentyl 3-methylbutanoate)
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